Cas no 152551-17-2 (Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI))

Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI) Properties

Names and Identifiers

• Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI)
• Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino...
• N-methyl-4-(2-methylimidazo[4,5-c]pyridin-1-yl)-N-[(2S)-4-methyl-1-oxo-1-(pyridin-2-ylamino)pentan-2-yl]benzamide
• SCHEMBL8996216
• Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)-
• 152551-17-2
• Benzamide, N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-, (S)- (9CI)
• +Expand

• InChIKey： WIPGCXJRBZAVBT-QHCPKHFHSA-N
• Inchi： InChI=1S/C26H28N6O2/c1-17(2)15-23(25(33)30-24-7-5-6-13-28-24)31(4)26(34)19-8-10-20(11-9-19)32-18(3)29-21-16-27-14-12-22(21)32/h5-14,16-17,23H,15H2,1-4H3,(H,28,30,33)/t23-/m0/s1
• SMILES： CC(C[C@H](N(C(C1C=CC(N2C(C)=NC3C=NC=CC2=3)=CC=1)=O)C)C(NC1=CC=CC=N1)=O)C

Computed Properties

• Exact Mass: 456.227
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 456.227
• Heavy Atom Count: 34
• Complexity: 695
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 93A^2